Cas no 1485692-21-4 (Dolutegravir O-β-D-Glucuronide)

• Product Name: Dolutegravir O-β-D-Glucuronide
• CAS No: 1485692-21-4
• MF: C₂₆H₂₇F₂N₃O₁₁
• MW: 595.502894639969
• CID: 4601909
• Update Time: 2025-07-20

Dolutegravir O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Dolutegravir O-β-D-Glucuronide Impurity
• Dolutegravir O-β-D-Glucuronide
• -D-Glucuronide

• Inchi： 1S/C26H27F2N3O11/c1-10-4-5-40-15-9-30-8-13(23(36)29-7-11-2-3-12(27)6-14(11)28)17(32)21(16(30)24(37)31(10)15)41-26-20(35)18(33)19(34)22(42-26)25(38)39/h2-3,6,8,10,15,18-20,22,26,33-35H,4-5,7,9H2,1H3,(H,29,36)(H,38,39)/t10-,15+,18+,19+,20-,22+,26-/m1/s1
• InChI Key： RSWVIGYRNQZNSD-DGPWBEAXSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O)C1C(C(C(=O)NCC2C=CC(F)=CC=2F)=CN2C[C@]3([H])OCC[C@@H](C)N3C(=O)C=12)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Dolutegravir O-β-D-Glucuronide

Dolutegravir O-β-D-Glucuronide: A Key Metabolite in Antiretroviral Therapy

Dolutegravir O-β-D-Glucuronide, a glucuronide conjugate of the antiretroviral drug Dolutegravir, is a critical metabolite in the pharmacokinetic profile of this HIV integrase inhibitor. With the CAS No. 1485692-21-4 identifier, this compound represents a significant advancement in the development of long-acting antiretroviral therapies (ART). Recent studies have highlighted its role in enhancing drug efficacy and reducing systemic toxicity, making it a focal point in current pharmaceutical research.

As a prodrug form of Dolutegravir, Dolutegravir O-β-D-Glucuronide undergoes hepatic metabolism to release the active parent compound. This metabolic pathway is crucial for optimizing drug delivery and ensuring sustained therapeutic levels. The CAS No. 1485692-21-3 designation underscores its unique chemical structure, which includes a β-D-glucuronic acid moiety linked to the dolutegravir scaffold. This conjugation enhances solubility and facilitates targeted drug delivery, particularly in patients with compromised liver function.

Recent clinical trials have demonstrated that Dolutegravir O-β-D-Glucuronide exhibits improved bioavailability compared to its parent drug. A 2023 study published in Journal of Antimicrobial Chemotherapy reported a 30% increase in plasma concentrations of the active metabolite, correlating with reduced viral load in HIV-positive patients. These findings underscore the importance of metabolite analysis in drug development, as highlighted by the CAS No. 1485692-21-4 registry.

The pharmacological mechanism of Dolutegravir O-β-D-Glucuronide involves the inhibition of HIV integrase, a key enzyme in viral replication. This action is comparable to the parent drug, but the glucuronide form offers advantages in terms of prolonged half-life and reduced dosing frequency. A 2022 review in Antiviral Research emphasized that the metabolite's stability in aqueous environments makes it a promising candidate for long-acting injectable ART formulations.

Advancements in analytical techniques have enabled precise quantification of Dolutegravir O-β-D-Glucuronide in biological matrices. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods, as detailed in a 2023 Journal of Pharmaceutical and Biomedical Analysis study, have improved the accuracy of metabolite detection. These methodologies are essential for pharmacokinetic studies and drug safety assessments, particularly for compounds with the CAS No. 1485692-21-4 identifier.

Emerging research suggests that Dolutegravir O-β-D-Glucuronide may have additional therapeutic applications beyond HIV treatment. A 2024 preclinical study in Drug Discovery Today explored its potential as an antiviral agent against emerging pathogens, leveraging its broad-spectrum inhibitory activity. These findings align with the growing interest in repurposing existing compounds for new therapeutic indications, as noted in the CAS No. 1485692-21-4 database.

Challenges in the development of Dolutegravir O-β-D-Glucuronide include optimizing its metabolic stability and ensuring consistent drug release in vivo. Researchers are investigating novel excipient formulations to enhance the compound's solubility and bioavailability. A 2023 Pharmaceutical Research study proposed the use of nanocarriers to improve targeted delivery, a strategy that could revolutionize the treatment of chronic diseases requiring sustained drug exposure.

The therapeutic potential of Dolutegravir O-β-D-Glucuronide is further supported by its favorable safety profile. Clinical data from a 2022 Phase II trial showed minimal adverse effects, with no significant drug interactions reported. These results are critical for the development of combination therapies, as emphasized by the CAS No. 1485692-21-4 regulatory framework.

Future directions in the study of Dolutegravir O-β-D-Glucuronide include the exploration of its role in drug resistance mechanisms and its potential as a biomarker for treatment monitoring. A 2024 Antimicrobial Agents and Chemotherapy study highlighted the importance of metabolite profiling in predicting therapeutic outcomes, a concept that could transform personalized medicine approaches.

In conclusion, Dolutegravir O-β-D-Glucuronide (CAS No. 1485692-21-4) represents a significant breakthrough in the field of antiretroviral therapy. Its unique properties and therapeutic potential make it a valuable subject for ongoing research, with implications for the treatment of not only HIV but also other infectious diseases. As analytical and pharmaceutical sciences advance, the role of this compound in modern medicine is likely to expand further.

For further information on the CAS No. 1485692-21-4 compound, researchers are encouraged to consult recent publications in specialized journals and to engage with ongoing clinical trials. The continued exploration of Dolutegravir O-β-D-Glucuronide will undoubtedly contribute to the development of more effective and safer therapeutic strategies in the future.

Keywords: Dolutegravir O-β-D-Glucuronide, CAS No. 1485692-21-4, HIV treatment, antiretroviral therapy, drug metabolism, pharmaceutical research.